N-(2,4-dimethylphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C27H28N2O3/c1-18-6-4-7-21(15-18)16-29-13-12-22-23(27(29)31)8-5-9-25(22)32-17-26(30)28-24-11-10-19(2)14-20(24)3/h4-11,14-15H,12-13,16-17H2,1-3H3,(H,28,30)
• InChI Key: IXHFTIJIEKOPEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC3=C(C2=O)C=CC=C3OCC(=O)NC4=C(C=C(C=C4)C)C
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide is a useful research compound. Its molecular formula is C27H28N2O3 and its molecular weight is 428.532. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties

One study explored the structural aspects and properties of salt and inclusion compounds of amide-containing isoquinoline derivatives, which could be related to the compound of interest. This research highlighted the formation of gels and crystalline solids upon treatment with different mineral acids, demonstrating the impact of structural variations on the physical properties of these compounds. The study also noted enhanced fluorescence emission in certain host–guest complexes, suggesting potential applications in materials science and sensor technology (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Applications

Another important area of research is the synthesis of related compounds and their potential applications. For instance, the synthesis of (±)-crispine A via an acyliminium ion cyclisation from a related acetamide compound has been reported, showcasing a high-yielding cyclisation strategy that could be applicable to the synthesis of other complex molecules (King, 2007).

Antifungal and Antiviral Activities

Research into the antifungal and antiviral activities of acetamide derivatives has also been noted. For example, certain acetamide derivatives have been identified as fungicidal agents against Candida species, showing promise for therapeutic applications (Bardiot et al., 2015). Similarly, a novel anilidoquinoline derivative demonstrated significant antiviral and antiapoptotic effects in vitro and in vivo against Japanese encephalitis virus, indicating potential for treating viral infections (Ghosh et al., 2008).